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Incidence and Nature of Diarrhea

The following table summarizes the key information on diarrhea as an adverse event from clinical trials of

Edasalonexent:
. Reported Incidence of Reported Severity & Other Common Gl

Trial Phase ) o

Diarrhea Characteristics Adverse Events
Phase 1 (1-week Majority of adverse events  Most adverse events Information not specified
study) [1] were mild; diarrhea was were mild.

the most common.
Phase 2 and 51.6% (16 out of 31 Mostly mild and Upper abdominal pain
Open-Label patients) [4] transient [2] [3] [4]. (22.6%), nausea (9.7%),
Extension [2] [3] vomiting (9.7%) [4].
Adult Studies (up The most common Mild. Headache
to 2 weeks) [5] adverse event was mild

diarrhea.

Clinical Context and Expert Commentary
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Beyond the quantitative data, analysis of the clinical trials provides further context useful for professionals:

¢ Lack of Specific Duration: While described as "transient,” the exact median duration of diarrhea
events was not provided in the published data. One expert commentary suggested that if diarrhea
lasts for 5-7 days or longer and is severe enough to require rehydration therapy, it could pose a
compliance issue [4].

e Comparison with Standard of Care: It is noted that diarrhea is an adverse event not typically
associated with corticosteroid treatment, which is the current standard of care for DMD. This is a

relevant consideration when evaluating a drug's profile [4].
¢ No Reported Mitigation Strategies: The searched literature and clinical trial summaries did not

detail specific protocols used to manage or mitigate diarrhea in the study participants, such as dose
adjustments, concomitant medications, or dietary recommendations.

Potential Management Strategies from General
Research

While specific guidelines for Edasalonexent are not available in the search results, general clinical research

for drug-induced diarrhea suggests several areas for investigation. The following diagram outlines a potential

management workflow that your team could adapt and test.
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Based on general clinical practice and one identified probiotic study, here are potential strategies to research

further:

¢ Assessment and Monitoring: Implement a robust system for tracking the frequency, duration, and
severity of diarrhea in trial participants. This is crucial for understanding the true impact and making
informed decisions [4].

e Supportive Care:

o Hydration: Encourage adequate fluid intake to prevent dehydration.

o Dietary Advice: Consider providing dietary guidance to avoid foods that may aggravate
diarrhea.

o Probiotics: One resource identified a specific probiotic, Enterococcus faecium SF68, which
has been shown in studies to be effective and safe in reducing the duration of acute diarrhea
and preventing antibiotic-associated diarrhea [6]. Research into its potential role in managing
drug-induced diarrhea may be warranted.
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e Dose Modification: For persistent or severe cases, the protocol may need to define criteria for
temporary dose interruption (a "dose hold") or dose reduction, following consultation with the medical
monitor [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Phase 1 Study of Edasalonexent (CAT-1004), an Oral NF-kB Inhibitor... [pubmed.ncbi.nim.nih.gov]
2. Disease-modifying effects of edasalonexent, an NF-kB ... [pubmed.ncbi.nim.nih.gov]

3. Disease-modifying effects of edasalonexent, an NF-kB ... [sciencedirect.com]

4. Catabasis’ Phase Il edasalonexent for DMD... - Clinical Trials Arena [clinicaltrialsarena.com]

5. A Novel NF-kB Inhibitor, Edasalonexent (CAT-1004), in... - Peeref [peeref.com]

6. Randomized, Placebo-Controlled, Double-Blind and Open ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [managing Edasalonexent gastrointestinal adverse events
diarrhea]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b526868#managing-edasalonexent-gastrointestinal-adverse-

events-diarrhea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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